Cas no 5221-16-9 (Acetic acid,2-(4-chloro-2-methylphenoxy)-, potassium salt (1:1))

• Product Name: Acetic acid,2-(4-chloro-2-methylphenoxy)-, potassium salt (1:1)
• CAS No: 5221-16-9
• MF: C₉H₈ClKO₃
• MW: 238.709322929382
• CID: 371913
• PubChem ID: 23682017
• Update Time: 2025-04-19

Acetic acid,2-(4-chloro-2-methylphenoxy)-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(4-chloro-2-methylphenoxy)-, potassium salt (1:1)
• MCPA-K
• potassium,2-(4-chloro-2-methylphenoxy)acetate
• 2-Methyl-4-chlorophenoxyacetic acid potassium salt
• Agroxone 4
• EINECS 226-015-4
• Fernimine 4
• K MCPA
• MCPA potassium salt
• potassium (4-chloro-2-methylphenoxy)acetate
• potassium 4-chloro-o-tolyloxyacetate
• AKOS022190604
• SCHEMBL1895014
• potassium;2-(4-chloro-2-methylphenoxy)acetate
• ACETIC ACID, ((4-CHLORO-o-TOLYL)OXY)-, POTASSIUM SALT
• UNII-5L70519V3A
• ((4-Chloro-o-tolyl)oxy)acetic acid potassium salt
• MCPA-POTASSIUM SALT
• 5L70519V3A
• ORHJUFUQMQEFPQ-UHFFFAOYSA-M
• DTXSID1042312
• MCPA (potassium)
• Acetic acid, (4-chloro-2-methylphenoxy)-, potassium salt
• NS00080769
• MCPA-potassium [ISO]
• Q27262514
• MCPA-POTASSIUMSALT
• Potassium 2-methyl-4-chlorophenoxyacetate
• (4-Chloro-2-methylphenoxy)acetic acid potassium salt
• mcpa potassium
• AKOS003052373
• MCPA-potassium
• 5221-16-9
• potassium 2-(4-chloro-2-methylphenoxy)acetate
• ACETIC ACID, 2-(4-CHLORO-2-METHYLPHENOXY)-, POTASSIUM SALT (1:1)

• Inchi： 1S/C9H9ClO3.K/c1-6-4-7(10)2-3-8(6)13-5-9(11)12;/h2-4H,5H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： ORHJUFUQMQEFPQ-UHFFFAOYSA-M
• SMILES： [K+].ClC1C=CC(=C(C)C=1)OCC(=O)[O-]

Computed Properties

• Exact Mass: 237.98000
• Monoisotopic Mass: 237.979904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4

Experimental Properties

• Boiling Point: 327°Cat760mmHg
• Flash Point: 151.6°C
• PSA: 49.36000
• LogP: 0.77710

Acetic acid,2-(4-chloro-2-methylphenoxy)-, potassium salt (1:1) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).